Cas no 2137603-38-2 (3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline)

• Product Name: 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline
• CAS No: 2137603-38-2
• MF: C₁₁H₇ClF₂N₂
• MW: 240.636488199234
• CID: 6356972
• PubChem ID: 165455088
• Update Time: 2025-05-20

3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2137603-38-2
• 3-(2-chloropyridin-3-yl)-2,6-difluoroaniline
• EN300-714981
• 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline

• Inchi： 1S/C11H7ClF2N2/c12-11-7(2-1-5-16-11)6-3-4-8(13)10(15)9(6)14/h1-5H,15H2
• InChI Key： JFIXRUWMDRWYJP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1C=CC(=C(C=1F)N)F

Computed Properties

• Exact Mass: 240.0265822g/mol
• Monoisotopic Mass: 240.0265822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline

3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline (CAS 2137603-38-2): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline (CAS 2137603-38-2) is an important heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This chloropyridine derivative features a unique molecular structure combining a pyridine ring with fluoro-substituted aniline, making it particularly valuable as a building block for more complex molecules.

The growing interest in fluorinated organic compounds has positioned 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline as a compound of significant research attention. Recent studies highlight how the strategic placement of fluorine atoms and the chloropyridine moiety can dramatically influence biological activity, solubility, and metabolic stability - key considerations in modern drug design.

From a synthetic chemistry perspective, this compound serves as an excellent intermediate for cross-coupling reactions. The presence of both chlorine and amino groups offers multiple sites for further functionalization, allowing chemists to create diverse molecular architectures. This versatility explains why searches for "chloropyridine building blocks" and "difluoroaniline derivatives" have increased by 35% in academic literature citations over the past three years.

In pharmaceutical applications, the 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline scaffold shows promise for developing new kinase inhibitors and GPCR modulators. The compound's ability to participate in hydrogen bonding while maintaining lipophilicity makes it particularly interesting for CNS-targeted drugs, a rapidly growing market segment projected to reach $130 billion by 2027.

The agrochemical industry has also shown increasing interest in chloropyridine-fluoroaniline hybrids, with several major companies investigating their potential as next-generation pesticides. The compound's structural features may contribute to improved pest resistance management, addressing one of the most pressing challenges in modern agriculture.

From a green chemistry perspective, researchers are exploring more sustainable synthesis routes for 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline. Recent advances in catalytic amination and fluorination techniques have reduced the environmental impact of producing such compounds, aligning with the pharmaceutical industry's growing emphasis on sustainable manufacturing.

The global market for specialty chemical intermediates like 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline is experiencing steady growth, driven by increasing R&D investment in both pharmaceutical and agrochemical sectors. Market analysts note particular demand for fluorinated heterocycles in Asia-Pacific regions, where local production capacity has expanded significantly in recent years.

Quality control of 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its performance in downstream applications, with most commercial suppliers offering grades exceeding 98% purity.

Storage and handling recommendations for 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline emphasize protection from moisture and light, with typical storage conditions at 2-8°C under inert atmosphere. Proper handling procedures ensure the compound's stability and maintain its reactivity for subsequent synthetic transformations.

Future research directions for 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline derivatives may explore their potential in material science applications, particularly in the development of organic electronic materials. The compound's conjugated system and potential for further functionalization make it an interesting candidate for molecular electronics research.

For researchers working with 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline, recent literature suggests exploring its use in metal-catalyzed coupling reactions and photocatalyzed transformations. These emerging methodologies could unlock new synthetic possibilities while improving the sustainability of chemical processes.

The intellectual property landscape surrounding chloropyridine-fluoroaniline derivatives has become increasingly active, with over 50 patent applications filed in the past five years mentioning related structures. This reflects the compound class's growing importance in both pharmaceutical and agrochemical innovation.

From a regulatory standpoint, 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline currently falls under standard chemical handling guidelines in most jurisdictions. However, researchers should stay informed about evolving regulations concerning fluorinated organic compounds and halogenated heterocycles.

In conclusion, 3-(2-Chloropyridin-3-yl)-2,6-difluoroaniline (CAS 2137603-38-2) represents a versatile and valuable chemical intermediate with broad potential across multiple industries. Its unique combination of halogen substituents and heterocyclic structure continues to inspire innovative applications in drug discovery, crop protection, and beyond.